Cas no 1805310-31-9 (4-(Difluoromethyl)-3-(fluoromethyl)-5-methylpyridine)

• Product Name: 4-(Difluoromethyl)-3-(fluoromethyl)-5-methylpyridine
• CAS No: 1805310-31-9
• MF: C₈H₈F₃N
• MW: 175.151032447815
• CID: 4848994
• Update Time: 2025-06-19

4-(Difluoromethyl)-3-(fluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-(fluoromethyl)-5-methylpyridine

• Inchi： 1S/C8H8F3N/c1-5-3-12-4-6(2-9)7(5)8(10)11/h3-4,8H,2H2,1H3
• InChI Key： GZEOVOGFARRJHF-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CN=CC=1CF)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• XLogP3: 2
• Topological Polar Surface Area: 12.9

Additional information on 4-(Difluoromethyl)-3-(fluoromethyl)-5-methylpyridine

Introduction to 4-(Difluoromethyl)-3-(fluoromethyl)-5-methylpyridine (CAS No. 1805310-31-9) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-(Difluoromethyl)-3-(fluoromethyl)-5-methylpyridine, identified by the chemical formula CAS No. 1805310-31-9, is a fluorinated pyridine derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential biological activities. This compound, characterized by the presence of multiple fluorine substituents at key positions, exhibits distinct electronic and steric effects that make it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 4-(Difluoromethyl)-3-(fluoromethyl)-5-methylpyridine incorporates two fluoromethyl groups at the 3- and 4-positions, along with a methyl group at the 5-position, which collectively contribute to its reactivity and functionality. The incorporation of fluorine atoms is a well-established strategy in drug design, as fluorine can modulate metabolic stability, binding affinity, and pharmacokinetic properties of molecules. In particular, the difluoromethyl group is known to enhance lipophilicity and binding interactions with biological targets, making it an attractive feature for medicinal chemists.

Recent advancements in the field of fluorinated heterocycles have highlighted the importance of 4-(Difluoromethyl)-3-(fluoromethyl)-5-methylpyridine as a versatile building block for synthetic applications. Researchers have leveraged its reactive sites to develop novel inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating small-molecule probes that interact with enzymes involved in cancer metabolism. The compound's ability to serve as a precursor for more complex derivatives has opened new avenues for exploring its pharmacological potential.

One of the most compelling aspects of 4-(Difluoromethyl)-3-(fluoromethyl)-5-methylpyridine is its role in modulating enzyme inhibition. Fluorinated pyridines have been shown to exhibit high affinity for certain enzyme active sites, often leading to improved binding compared to their non-fluorinated counterparts. This property has been exploited in the design of kinase inhibitors, where the presence of fluorine substituents can enhance selectivity and reduce off-target effects. The difluoromethyl group, in particular, has been implicated in strengthening interactions with polar residues in protein binding pockets, thereby increasing the efficacy of drug candidates.

In addition to its applications in enzyme inhibition, 4-(Difluoromethyl)-3-(fluoromethyl)-5-methylpyridine has been explored as a component in the development of antiviral and antibacterial agents. The structural features of this compound allow it to interfere with essential viral replication mechanisms or bacterial metabolic pathways. Recent studies have shown promising results when incorporating this scaffold into molecules designed to target RNA-dependent RNA polymerases in viruses, suggesting its potential as an antiviral therapeutic.

The synthesis of 4-(Difluoromethyl)-3-(fluoromethyl)-5-methylpyridine represents another area of interest within synthetic organic chemistry. The introduction of multiple fluorine atoms necessitates sophisticated synthetic methodologies to achieve high yields and purity. Techniques such as cross-coupling reactions, metal-catalyzed fluorination, and directed functionalization have been employed to construct this complex molecule efficiently. These synthetic strategies not only highlight the compound's structural complexity but also underscore its significance as a material for advanced chemical research.

The pharmacokinetic profile of 4-(Difluoromethyl)-3-(fluoromethyl)-5-methylpyridine is another critical consideration in its development as a therapeutic agent. Fluoro-substituted compounds often exhibit improved bioavailability due to their enhanced lipophilicity and resistance to metabolic degradation. This property has been observed in various drug candidates where fluorination has led to prolonged circulation times and increased therapeutic efficacy. Understanding these pharmacokinetic advantages is essential for optimizing dosing regimens and minimizing side effects.

Future directions in the study of 4-(Difluoromethyl)-3-(fluoromethyl)-5-methylpyridine may involve exploring its role in modulating signaling pathways relevant to neurological disorders. Preliminary data suggest that this compound can interact with receptors or ion channels involved in neurotransmission, making it a candidate for treating conditions such as epilepsy or neurodegenerative diseases. Further investigation into its mechanism of action could uncover novel therapeutic strategies targeting central nervous system disorders.

The versatility of 4-(Difluoromethyl)-3-(fluoromethyl)-5-methylpyridine extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemical research. Its ability to serve as a precursor for functionalized polymers or pesticides underscores its broad applicability across multiple scientific disciplines. As synthetic methodologies continue to evolve, new derivatives and applications for this compound are likely to emerge, further solidifying its importance in industrial and academic research.

In conclusion, 4-(Difluoromethyl)-3-(fluoromethyl)-5-methylpyridine (CAS No. 1805310-31-9) represents a fascinating compound with diverse applications in chemical biology and medicinal chemistry. Its unique structural features, particularly the presence of multiple fluorine substituents, make it an invaluable scaffold for drug discovery efforts aimed at addressing various diseases. As research progresses, this compound is expected to play an increasingly pivotal role in developing next-generation therapeutics and materials with significant societal impact.